molecular formula C15H16N2O4S B2453505 4-{5-[(2-Furylmethyl)thio]-2-nitrophenyl}morpholine CAS No. 384815-67-2

4-{5-[(2-Furylmethyl)thio]-2-nitrophenyl}morpholine

Cat. No. B2453505
CAS RN: 384815-67-2
M. Wt: 320.36
InChI Key: BPLAMKJMGIAXNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "4-[(2-furylmethyl)thio]aniline" and "4-[(2-furylmethyl)thio]-4-methylpentan-2-one" have similar structures to the compound you’re interested in. They both contain a furylmethylthio group attached to a different functional group .


Molecular Structure Analysis

The molecular structure of “4-[(2-furylmethyl)thio]aniline” is given by the InChI code: 1S/C11H11NOS/c12-9-3-5-11(6-4-9)14-8-10-2-1-7-13-10/h1-7H,8,12H2 . The molecular weight is 205.28 .

Safety and Hazards

The safety information for “4-[(2-furylmethyl)thio]aniline” indicates that it should be stored at room temperature . The compound “4-[(2-furylmethyl)thio]-4-methylpentan-2-one” has a GHS07 pictogram, with the signal word “Warning” and hazard statements H302 .

properties

IUPAC Name

4-[5-(furan-2-ylmethylsulfanyl)-2-nitrophenyl]morpholine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N2O4S/c18-17(19)14-4-3-13(22-11-12-2-1-7-21-12)10-15(14)16-5-8-20-9-6-16/h1-4,7,10H,5-6,8-9,11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BPLAMKJMGIAXNJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C2=C(C=CC(=C2)SCC3=CC=CO3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101319962
Record name 4-[5-(furan-2-ylmethylsulfanyl)-2-nitrophenyl]morpholine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101319962
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

320.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

13.2 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24796203
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

4-[5-(Furan-2-ylmethylsulfanyl)-2-nitrophenyl]morpholine

CAS RN

384815-67-2
Record name 4-[5-(furan-2-ylmethylsulfanyl)-2-nitrophenyl]morpholine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101319962
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.